Cas no 950393-04-1 (4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine)
4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 5-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-3-(4-methylphenyl)triazol-4-amine
- 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine
-
- Inchi: 1S/C17H13BrN6O/c1-10-2-8-13(9-3-10)24-15(19)14(21-23-24)17-20-16(22-25-17)11-4-6-12(18)7-5-11/h2-9H,19H2,1H3
- InChI Key: NEBPFQHNSJGVOU-UHFFFAOYSA-N
- SMILES: N1C(C2ON=C(C3=CC=C(Br)C=C3)N=2)=C(N)N(C2=CC=C(C)C=C2)N=1
4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-2642-2μmol |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine |
950393-04-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2642-5μmol |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine |
950393-04-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3411-2642-1mg |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine |
950393-04-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2642-2mg |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine |
950393-04-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2642-3mg |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine |
950393-04-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2642-4mg |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine |
950393-04-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-2642-5mg |
4-[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine |
950393-04-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 |
4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine
Comprehensive Overview of 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 950393-04-1): Properties, Applications, and Research Insights
The compound 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 950393-04-1) is a heterocyclic organic molecule featuring a unique combination of oxadiazole and triazole rings. Its structural complexity and functional groups make it a subject of significant interest in medicinal chemistry, material science, and agrochemical research. With the growing demand for novel bioactive compounds, researchers are increasingly exploring its potential as a scaffold for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.
In recent years, the scientific community has focused on heterocyclic compounds due to their diverse pharmacological properties. The presence of both 1,2,4-oxadiazole and 1,2,3-triazole moieties in this compound enhances its stability and binding affinity, making it a promising candidate for anticancer, antiviral, and anti-inflammatory applications. Studies have highlighted its potential in modulating kinase pathways, a hot topic in precision medicine. Additionally, its bromophenyl group offers opportunities for further derivatization, aligning with the trend of structure-activity relationship (SAR) optimization in drug design.
From a synthetic perspective, CAS No. 950393-04-1 exemplifies advancements in click chemistry and multicomponent reactions, which are frequently searched topics in organic synthesis forums. Its preparation often involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a technique widely adopted for constructing triazole derivatives. Researchers are also investigating its photophysical properties, given the rising interest in organic electronics and luminescent materials for OLEDs and sensors.
The compound's 4-methylphenyl substituent contributes to its lipophilicity, a critical factor in drug bioavailability and blood-brain barrier penetration—key concerns in CNS drug development. Recent publications have explored its role in neuroprotective agents, addressing the global challenge of neurodegenerative diseases like Alzheimer's. Furthermore, its amine functionality allows for salt formation, improving solubility for formulation development, a trending topic in pharmaceutical sciences.
In material science, the 1,2,4-oxadiazole core of this compound is valued for its thermal stability and electron-withdrawing characteristics, making it suitable for high-performance polymers and corrosion inhibitors. With sustainability being a major focus, researchers are examining its potential in green chemistry applications, such as catalytic systems and biodegradable materials. Its bromine atom also enables cross-coupling reactions, a staple in palladium-catalyzed transformations frequently discussed in synthetic methodologies.
As the demand for targeted therapies and smart materials grows, 4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine continues to attract attention in both academia and industry. Its versatility underscores the importance of molecular hybridization strategies, a trending approach in modern chemical research. Future studies may explore its computational modeling and AI-driven drug discovery potential, aligning with the digital transformation of the life sciences sector.
950393-04-1 (4-3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylphenyl)-1H-1,2,3-triazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)